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Compound of Interest

Compound Name: Methyl isodrimeninol

Cat. No.: B12316784

CAS Number: 442851-27-6

This technical guide provides an in-depth overview of Methyl isodrimeninol, a
sesquiterpenoid natural product, for researchers, scientists, and drug development
professionals. It covers the compound's chemical properties, biological activities with a focus
on its anti-inflammatory effects, and detailed experimental protocols based on recent scientific
findings.

Chemical and Physical Properties

Methyl isodrimeninol is a natural product identified in plant species such as Polygonum and
Drimys winteri.[1][2] It is classified as a sesquiterpenoid and is available as a reference
standard for research purposes.[1][3]
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Property Value Source
CAS Number 442851-27-6 [11[3][4][5]16]
Molecular Formula C16H2602 [1][3][6]
Molecular Weight 250.38 g/mol [3]

Purity Typically 295% (HPLC) [3]

Form oil [3]

Storage Temperature -20°C [1]

(1R,5aS,9aS,9bR)-1,3,5,5a,6,7
,8,9,9a,9b-Decahydro-1-

Synonyms [3]
methoxy-6,6,9a-

trimethylnaphtho[1,2-c]furan

Biological Activity and Mechanism of Action

Recent research has highlighted the anti-inflammatory properties of isodrimeninol, a closely
related compound, in cellular models of periodontitis. These studies provide valuable insights
into the potential therapeutic applications of Methyl isodrimeninol. Isodrimeninol has been
shown to modulate the expression of key inflammatory mediators, including pro-inflammatory
cytokines and microRNAs (miRNAS).

Anti-inflammatory Effects on Cytokine Expression

In in vitro studies using lipopolysaccharide (LPS)-stimulated human osteoblast-like cells (Saos-
2) and human periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs),
isodrimeninol demonstrated a significant reduction in the expression of pro-inflammatory
cytokines.[7][8]
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Data extracted from a study on isodrimeninol, a closely related compound.[7]

Modulation of MicroRNA Expression

Isodrimeninol has been found to differentially regulate the expression of several miRNAs
involved in inflammatory pathways. This suggests that its anti-inflammatory effects are, at least
in part, mediated through the regulation of these small non-coding RNAs.[2][7][8]
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Data extracted from a study on isodrimeninol.[8]

Involvement in Sighaling Pathways

The modulation of specific miRNAs and cytokines by isodrimeninol strongly points towards its
interaction with key inflammatory signaling pathways. The nuclear factor-kappa B (NF-kB)
pathway, a pivotal regulator of inflammation, is implicated as a likely target. For instance, the
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upregulation of miR-17-3p has been shown to suppress LPS-induced NF-kB activation, and
isodrimeninol treatment can contribute to the inhibition of this pathway.[7][9] The anti-
inflammatory effects may be mediated by the negative regulation of the NF-kB pathway through
the modulation of pro-inflammatory miRNAs like miR-155.[7][9]
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1. Cell Lysis & RNA Extraction
(Trizol or mirVana™ Kit)

:

2. RNA Quantification & Purity Check
(Spectrophotometry, A260/280)

3b. cDNA Synthesis (miRNA)
(TagMan™ MicroRNA Reverse
Transcription Kit)

3a. cDNA Synthesis (MRNA)

(High-Capacity RNA-to-cDNA™ Kit)

4. gRT-PCR Analysis
(StepOne System)

5. Data Analysis

(Comparative AACt Method)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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